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Compound of Interest

Compound Name: GV2-20

Cat. No.: B1672446

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a summary of the administration, dosage, and experimental
protocols for GV20-0251 as reported in clinical studies. GV20-0251 is a first-in-class, fully
human, Fc-attenuated IgG1 monoclonal antibody that targets the novel immune checkpoint
IGSF8. By blocking IGSF8, GV20-0251 is designed to activate both innate and adaptive
immunity to fight cancer.[1][2][3]

Mechanism of Action

GV20-0251 targets Immunoglobulin Superfamily Member 8 (IGSF8), a transmembrane
adhesion protein that acts as an immune inhibitory receptor.[4] IGSF8 is expressed on various
immune cells and its interaction with beta 1 integrins and tetraspanins leads to the suppression
of T-cell proliferation and activation, contributing to tumor cell immune evasion.[4] By binding to
IGSF8, GV20-0251 blocks these interactions, thereby abrogating the IGSF8-mediated
inhibition of immune activation and stimulating a T-cell-mediated immune response against
cancer cells.[4] Preclinical data have shown that blocking IGSF8 enhances Natural Killer (NK)
cell-mediated cytotoxicity, upregulates antigen presentation by dendritic cells, and increases T-
cell signaling.[1][5][6]

IGSF8 Signaling Pathway Inhibition by GV20-0251
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GV20-0251 Mechanism of Action
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GV20-0251 Clinical Trial Workflow (NCT05669430)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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